3-[(chlorosulfonyl)(ethyl)amino]-2-methylpropanenitrile

Specification

• CAS No.: 1247700-03-3
• Molecular Formula: C6H11ClN2O2S
• Molecular Weight: 210.68 g/mol
• IUPAC Name: N-(2-cyanopropyl)-N-ethylsulfamoyl chloride
• Standard InChI: InChI=1S/C6H11ClN2O2S/c1-3-9(12(7,10)11)5-6(2)4-8/h6H,3,5H2,1-2H3
• Standard InChI Key: APHSMVKMTBLCAZ-UHFFFAOYSA-N
• SMILES: CCN(CC(C)C#N)S(=O)(=O)Cl
• Canonical SMILES: CCN(CC(C)C#N)S(=O)(=O)Cl

Introduction

Chemical Properties and Identification

Physical and Chemical Properties

The compound possesses several distinctive properties that define its behavior in chemical reactions and storage conditions. Based on available data, the following properties have been identified:

Property	Value
Molecular Formula	C₆H₁₁N₂O₂SCl
Molecular Weight	211 g/mol
Physical State	Not specified in available data
Melting Point	Not available in current literature
Boiling Point	Not available in current literature
Storage Conditions	-4°C (1-2 weeks); -20°C (1-2 years)

The compound's physical properties highlight the importance of proper storage conditions to maintain its chemical integrity over time. The reactive nature of the chlorosulfonyl group suggests potential sensitivity to moisture and temperature variations, necessitating careful handling and storage protocols.

Structural Identifiers and Nomenclature

For unambiguous identification in chemical databases and scientific literature, several standardized identifiers have been established for this compound:

Identifier Type	Value
CAS Registry Number	1247700-03-3
SMILES Notation	CCN(CC(C)C#N)S(=O)(=O)Cl
InChI	InChI=1S/C6H11ClN2O2S/c1-3-9(12(7,10)11)5-6(2)4-8/h6H,3,5H2,1-2H3

These structural identifiers facilitate precise chemical communication and database searches related to this compound. The SMILES notation particularly illustrates the arrangement of atoms and bonds, providing a concise representation of the compound's structure.

Related Compounds and Structural Relationships

Relationship to Other Functional Categories

As a chlorosulfonyl-containing compound, 3-[(chlorosulfonyl)(ethyl)amino]-2-methylpropanenitrile belongs to the broader category of sulfonyl chlorides, which are widely used in organic synthesis for the preparation of sulfonamides, sulfonate esters, and related compounds. The additional presence of the nitrile group places it in the category of organonitriles, compounds known for their versatility in synthetic transformations.